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Compound of Interest

Compound Name: Neopentyl formate

Cat. No.: B14709596

An In-depth Technical Guide to the Safety of Neopentyl Formate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neopentyl formate (CeH1202), also known as 2,2-dimethylpropyl formate, is an ester formed
from the condensation of formic acid and neopentyl alcohol.[1] Its unique molecular structure,
featuring a sterically bulky neopentyl group, imparts enhanced stability compared to linear-
chain formate esters.[1] While it sees use in chemical synthesis, a comprehensive
understanding of its safety profile is paramount for professionals in research and drug
development who may handle this compound. This guide synthesizes available Safety Data
Sheet (SDS) information, physicochemical properties, and handling procedures to provide a
detailed overview for its safe use in a laboratory setting.

Substance Identification and Physicochemical
Properties

Accurate identification and knowledge of physical and chemical properties are the foundation of
safe chemical handling. Neopentyl formate is a colorless liquid, sparingly soluble in water but
miscible with organic solvents like ethanol and ether.[1][2]
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Property Value Source(s)

IUPAC Name 2,2-dimethylpropyl formate [11[3]
Neopentyl methanoate, NSC-

Synonyms [11[3]
932

CAS Number 23361-67-3 [1]I3]

Molecular Formula CeH1202 [11[3114]

Molecular Weight 116.16 g/mol [11[3]114]

Appearance Clear, colorless liquid [2][5]

N ) 116 - 118 °C (for 3-Pentyl

Boiling Point ) [6]

formate, an isomer)
] 32 °C/89.6 °F (for 3-Pentyl

Flash Point _ [6]
formate, an isomer)
Sparingly soluble in water;

Solubility p _ ad _ , [1]
miscible with organic solvents
DGMIPKNXUDSQGI-

InChlKey [11[3]
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Canonical SMILES
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Toxicological Data and Hazard Identification

Specific toxicological data for neopentyl formate is not widely available in the reviewed

literature. For its components and analogues, formic acid is known to be corrosive, and other

formate esters can be irritants.[2] Due to the lack of specific data, the compound should be

handled with care, assuming it may present hazards similar to other volatile organic esters,

including potential irritation to the eyes, skin, and respiratory system.
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Toxicological Endpoint Value

Acute Oral Toxicity (LD50) No data available
Acute Dermal Toxicity (LD50) No data available
Acute Inhalation Toxicity (LC50) No data available
Skin Corrosion/Irritation No data available
Eye Damage/Irritation No data available
Carcinogenicity No data available
Mutagenicity No data available
Reproductive Toxicity No data available

Note on Experimental Protocols:The Safety Data Sheets and chemical databases reviewed for
this document summarize safety endpoints but do not provide detailed experimental protocols
(e.g., OECD, GLP). Researchers requiring such methodologies should consult primary
toxicological literature; however, specific studies for neopentyl formate were not readily
identifiable in the initial search.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical. The following
procedures are based on general best practices for handling chemical esters.
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Exposure Route Immediate Action

Move to fresh air.

Inhalation If not breathing, give artificial respiration.

Follow-Up

Remove contaminated clothing.
Wash skin with soap and water
for at least 15 minutes.

Seek Immediate
Medical Attention

Rinse cautiously with water

Eye_Contact for at least 15 minutes.

Remove contact lenses if present.

Ingestion Do NOT induce vomiting.

Rinse mouth with water.

Fire Involving Neopentyl Formate

Specific Hazards

(Suitable Extinguishing Media

Firefighter PPE

\
/ 1 N
y v N
L
Dry Chemical Vapors may form explosive mixtures with air.
Carbon Dioxide (CO2) Containers may explode when heated. Wear self-contained breathing apparatus (SCBA).
Alcohol-Resistant Foam Hazardous combustion products: Wear full structural firefighters' protective clothing.
Water Spray (to cool containers) Carbon Oxides (CO, COz)
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Spill Occurs

1. Evacuate & Secure Area
- Shut off ignition sources
- Ventilate the area

2. Don Personal Protective Equipment (PPE)
- See Section 6.0

3. Contain the Spill
- Use inert, non-combustible absorbent material
(e.g., sand, earth, vermiculite)

4. Collect & Dispose
- Use non-sparking tools
- Place in a sealed container for disposal

5. Clean Area
- Wash spill site after material pickup is complete

Disposal According to Regulations
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Personal Protective Equipment (PPE)

Lab coat, long pants,
and closed-toe shoes.

Chemical-resistant gloves

PPE (e.g., Nitrile rubber).

Safety glasses with side-shields
or chemical goggles.

Exposure Controls

Ensure good general

ventilation.
Engineering Controls
Use in a certified

chemical fume hood.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14709596#neopentyl-formate-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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